3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide

• IUPAC Name: 3-(2-fluorophenyl)-N-[1-phenyl-2-(triazol-2-yl)ethyl]propanamide
• InChI: InChI=1S/C19H19FN4O/c20-17-9-5-4-6-15(17)10-11-19(25)23-18(14-24-21-12-13-22-24)16-7-2-1-3-8-16/h1-9,12-13,18H,10-11,14H2,(H,23,25)
• InChI Key: FKBCYBAZGOEJEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN2N=CC=N2)NC(=O)CCC3=CC=CC=C3F
• Molecular Formula: C19H19FN4O
• Molecular Weight: 338.4 g/mol
• CAS No.: 2034438-26-9

Description

The compound 3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide features a propanamide backbone substituted with a 2-fluorophenyl group at the carbonyl terminus and a 1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl group at the amide nitrogen.

Biological Activity

3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C19H19FN4O
• Molecular Weight : 338.386 g/mol
• Purity : Typically around 95%.

The compound contains a triazole moiety, which has been associated with various biological activities, including anti-inflammatory and anticancer properties. The presence of the fluorophenyl group may enhance the lipophilicity and cellular uptake of the compound, potentially leading to increased bioactivity.

Anticancer Activity

Research indicates that compounds containing triazole rings exhibit significant anticancer properties. For instance, studies have shown that similar triazole derivatives can induce apoptosis in cancer cell lines by activating caspase pathways and arresting the cell cycle at the G1 phase .

Table 1: Anticancer Activity Comparison

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Doxorubicin	MCF-7	1.93	DNA intercalation
Compound X	MCF-7	0.65	Caspase activation
3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide	TBD	TBD	TBD

Anti-inflammatory Activity

Compounds similar to 3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide have been noted for their ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation .

Study on Anticancer Effects

In a recent study focusing on triazole derivatives, a compound structurally similar to 3-(2-fluorophenyl)-N-(1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)propanamide exhibited an IC50 value significantly lower than that of doxorubicin against MCF-7 cells. The study indicated that the compound triggered apoptosis through mitochondrial pathways and enhanced reactive oxygen species (ROS) production .

Study on Anti-inflammatory Effects

Another research project evaluated the anti-inflammatory properties of triazole-containing compounds. The findings suggested that these compounds could effectively reduce inflammation markers in vitro by inhibiting COX activity .

Comparison with Similar Compounds

Fentanyl Analogs

Ortho-Fluorofentanyl (N-(2-fluorophenyl)-N-[1-(2-phenylethyl)piperidin-4-yl]propanamide) shares the propanamide core and 2-fluorophenyl moiety but replaces the triazole-ethyl group with a piperidine ring .

• Key Differences: Triazole vs. Metabolic Stability: Piperidines are prone to N-dealkylation, whereas triazoles resist oxidative metabolism, suggesting enhanced stability for the target compound .

Tetrazole-Containing Propanamides

N-(2-Ethylphenyl)-3-(3-methylphenyl)-2-(2H-tetrazol-5-yl)propanamide (CAS 483993-91-5) replaces the triazole with a tetrazole ring .

• Comparison :
  • Acidity : Tetrazoles (pKa ~4.9) are more acidic than triazoles (pKa ~10.1), affecting solubility and ionic interactions.
  • Bioisosterism : Both heterocycles serve as carboxylate mimics, but tetrazoles are more commonly used in angiotensin II receptor antagonists, whereas triazoles are prevalent in antifungal agents .

Triazole/Oxadiazole Derivatives

Compounds like 5-(3-((2-(1,2,4-oxadiazol-3-yl)propan-2-yl)carbamoyl)phenyl)-2-(4-fluorophenyl)-N-methyl-6-((2,2,2-trifluoroethyl)amino)furo[2,3-b]pyridine-3-carboxamide () highlight the role of fluorinated aromatic systems and heterocycles.

• Functional Impact :
  • Fluorophenyl Groups : Enhance membrane permeability and modulate electronic effects via para/ortho substitution.
  • Triazole vs. Oxadiazole : Triazoles offer stronger hydrogen-bonding capacity (N–H), while oxadiazoles improve π-π stacking .

Pharmacological and Physicochemical Properties

Physicochemical Data (Inferred)

Property	Target Compound	Ortho-Fluorofentanyl	Tetrazole Analog
Molecular Weight	~369.4 g/mol	366.4 g/mol	335.4 g/mol
LogP	~3.2 (high lipophilicity)	~3.5	~2.8
H-Bond Donors/Acceptors	2/4	1/3	2/4

Receptor Interactions

• Triazole Role : The 2H-1,2,3-triazole may engage in hydrogen bonding with serine or tyrosine residues in target enzymes/receptors, as seen in kinase inhibitors .